N-(6-bromobenzo[d]thiazol-2-yl)-4-((4-chlorophenyl)sulfonyl)butanamide

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-4-(4-chlorophenyl)sulfonylbutanamide
• InChI: InChI=1S/C17H14BrClN2O3S2/c18-11-3-8-14-15(10-11)25-17(20-14)21-16(22)2-1-9-26(23,24)13-6-4-12(19)5-7-13/h3-8,10H,1-2,9H2,(H,20,21,22)
• InChI Key: KJJMKQZFDGPOHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)CCCC(=O)NC2=NC3=C(S2)C=C(C=C3)Br)Cl
• Molecular Formula: C17H14BrClN2O3S2
• Molecular Weight: 473.8 g/mol

Description

N-(6-bromobenzo[d]thiazol-2-yl)-4-((4-chlorophenyl)sulfonyl)butanamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme that plays a crucial role in cancer metabolism. BPTES has gained significant attention in the scientific community due to its potential as an anti-cancer agent.

Scientific Research Applications

Synthesis and Biological Activity

N-(6-bromobenzo[d]thiazol-2-yl)-4-((4-chlorophenyl)sulfonyl)butanamide and its derivatives have been extensively studied for their synthesis and biological activities. These studies highlight the compound's relevance in developing antimicrobial, antiproliferative, and antidiabetic agents, among others. For instance, the design, synthesis, and molecular docking of N-ethyl-N-methylbenzenesulfonamide derivatives, including structures with thiazole moieties, have shown significant cytotoxic and antimicrobial activities (Abd El-Gilil, 2019). Similarly, the synthesis of cyclic sulfonamides through intramolecular Diels-Alder reactions has produced novel compounds with potential as histamine H3 receptor antagonists (Greig et al., 2001).

Anticancer and Antiviral Properties

Research has also explored the anticancer and antiviral properties of sulfonamide derivatives. For example, halogenated sulfonamides have been synthesized and investigated as inhibitors of tumor-associated carbonic anhydrase IX, showing potential as antitumor agents (Ilies et al., 2003). Another study synthesized 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives, which displayed anti-tobacco mosaic virus activity, indicating their potential in antiviral applications (Chen et al., 2010).

Drug Design and Alzheimer's Disease

In the realm of drug design and neurodegenerative diseases, N-substituted derivatives of specific sulfonamide compounds have been synthesized to evaluate new drug candidates for Alzheimer’s disease, highlighting the versatility and significance of sulfonamide derivatives in medicinal chemistry and neurology (Rehman et al., 2018).